Cas no 1781141-81-8 (2-(3-bromo-2,4-difluorophenyl)pyrrolidine)

• Product Name: 2-(3-bromo-2,4-difluorophenyl)pyrrolidine
• CAS No: 1781141-81-8
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 6135071
• PubChem ID: 84806903
• Update Time: 2025-06-15

2-(3-bromo-2,4-difluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-difluorophenyl)pyrrolidine
• Pyrrolidine, 2-(3-bromo-2,4-difluorophenyl)-
• EN300-1934318
• 1781141-81-8

• Inchi： 1S/C10H10BrF2N/c11-9-7(12)4-3-6(10(9)13)8-2-1-5-14-8/h3-4,8,14H,1-2,5H2
• InChI Key： JZCSHGBSHMRPIP-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC=C(F)C(Br)=C1F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.510±0.06 g/cm3(Predicted)
• Boiling Point: 254.1±40.0 °C(Predicted)
• pka: 8.59±0.10(Predicted)

Additional information on 2-(3-bromo-2,4-difluorophenyl)pyrrolidine

Introduction to 2-(3-bromo-2,4-difluorophenyl)pyrrolidine (CAS No. 1781141-81-8)

2-(3-bromo-2,4-difluorophenyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1781141-81-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule has garnered attention due to its structural features and potential applications in drug discovery. The presence of both bromine and fluorine substituents on the aromatic ring, combined with the pyrrolidine moiety, makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure, featuring a pyrrolidine ring attached to a 3-bromo-2,4-difluorophenyl group, offers unique electronic and steric properties that can be exploited in medicinal chemistry. The bromine atom serves as a valuable handle for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, while the fluorine atoms introduce lipophilicity and metabolic stability. These characteristics make 2-(3-bromo-2,4-difluorophenyl)pyrrolidine an attractive building block for the synthesis of small-molecule inhibitors and probes.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The combination of bromine and fluorine in 2-(3-bromo-2,4-difluorophenyl)pyrrolidine aligns with this trend, as halogens are known to enhance binding affinity and selectivity in drug candidates. Several studies have demonstrated the utility of such compounds in targeting various biological pathways, including kinases and other enzyme systems relevant to cancer and inflammatory diseases.

One of the most compelling aspects of 2-(3-bromo-2,4-difluorophenyl)pyrrolidine is its versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to develop novel inhibitors with therapeutic promise. For instance, derivatives of this compound have been investigated for their activity against tyrosine kinases, which are critical targets in oncology. The pyrrolidine ring provides a favorable binding pocket for modulating enzyme activity, while the halogenated phenyl group enhances interactions with the target protein.

The synthesis of 2-(3-bromo-2,4-difluorophenyl)pyrrolidine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include bromination of a difluorobenzene precursor followed by nucleophilic addition to a pyrrolidine derivative. These synthetic routes are well-established and can be optimized for large-scale production, making the compound suitable for both academic research and industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-bromo-2,4-difluorophenyl)pyrrolidine's pharmacological properties. Molecular docking studies have revealed that this compound can interact with specific amino acid residues in target proteins, providing insights into its mechanism of action. These computational insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The role of fluorine atoms in modulating drug properties cannot be overstated. In 2-(3-bromo-2,4-difluorophenyl)pyrrolidine, fluorine contributes to lipophilicity and metabolic stability, which are crucial factors for drug efficacy and bioavailability. Additionally, fluorine substitution can influence electronic distributions across the molecule, affecting binding affinity and selectivity. This has led to the development of fluorinated drug candidates that exhibit superior pharmacological profiles compared to their non-fluorinated counterparts.

Another area where 2-(3-bromo-2,4-difluorophenyl)pyrrolidine has shown promise is in the field of immunotherapy. Researchers have explored its derivatives as modulators of immune checkpoint receptors, which play a critical role in cancer immunotherapy. By targeting these receptors, compounds derived from pyrrolidine scaffolds have demonstrated potential in enhancing anti-tumor immune responses.

The compound's structural features also make it a valuable tool for mechanistic studies in drug discovery. By systematically varying substituents on the aromatic ring or the pyrrolidine moiety, researchers can dissect structure-activity relationships (SAR) and gain deeper insights into molecular recognition processes. Such studies are essential for designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, 1781141-81-8 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery. Its versatility as a scaffold for designing bioactive molecules has been demonstrated through various synthetic strategies and pharmacological investigations. As research continues to uncover new therapeutic targets and mechanisms, 1781141-81-8 is poised to play an increasingly important role in developing innovative treatments for human diseases.